Ethyl 2-ethoxypyridine-4-carboxylate
Cat. No. B8320316
M. Wt: 195.21 g/mol
InChI Key: HAGVYALASRWEBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07354933B2
Procedure details
0.508 g of sodium borohydride is added portionwise to a solution of 0.524 g of ethyl 2-ethoxypyridine-4-carboxylate in 5.2 ml of ethanol, under an inert atmosphere of argon at a temperature in the region of 0° C. The reaction mixture is refluxed with stirring for 3 hours and then concentrated to dryness under reduced pressure. The residue thus obtained is taken up in 50 ml of dichloromethane and then washed with 50 ml of water. The organic phase is dried over magnesium sulfate, filtered and then concentrated to dryness under reduced pressure. 0.310 g of 2-ethoxy-4-(hydroxymethyl)pyridine is thus obtained.
Identifiers
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REACTION_CXSMILES
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[BH4-].[Na+].[CH2:3]([O:5][C:6]1[CH:11]=[C:10]([C:12](OCC)=[O:13])[CH:9]=[CH:8][N:7]=1)[CH3:4]>C(O)C.ClCCl>[CH2:3]([O:5][C:6]1[CH:11]=[C:10]([CH2:12][OH:13])[CH:9]=[CH:8][N:7]=1)[CH3:4] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.508 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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0.524 g
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Type
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reactant
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Smiles
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C(C)OC1=NC=CC(=C1)C(=O)OCC
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Name
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Quantity
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5.2 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with stirring for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is refluxed
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue thus obtained
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WASH
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Type
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WASH
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Details
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washed with 50 ml of water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC1=NC=CC(=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.31 g | |
| YIELD: CALCULATEDPERCENTYIELD | 75.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
